Cas no 105479-82-1 (3-bromobut-2-en-1-ol;methanesulfonic Acid)

3-bromobut-2-en-1-ol;methanesulfonic Acid structure
105479-82-1 structure
Product Name:3-bromobut-2-en-1-ol;methanesulfonic Acid
CAS No:105479-82-1
MF:C5H11BrO4S
MW:247.107440233231
CID:1154423
PubChem ID:71333554
Update Time:2025-04-20

3-bromobut-2-en-1-ol;methanesulfonic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-bromobut-2-en-1-ol,methanesulfonic acid
    • 3-bromobut-2-en-1-ol
    • methanesulfonic acid
    • DTXSID80761788
    • Methanesulfonic acid--3-bromobut-2-en-1-ol (1/1)
    • 105479-82-1
    • 3-bromobut-2-en-1-ol;methanesulfonic Acid
    • Inchi: 1S/C4H7BrO.CH4O3S/c1-4(5)2-3-6;1-5(2,3)4/h2,6H,3H2,1H3;1H3,(H,2,3,4)
    • InChI Key: CVDZOGXPQMEKLW-UHFFFAOYSA-N
    • SMILES: BrC(C)=CCO.S(C)(=O)(=O)O

Computed Properties

  • Exact Mass: 245.95613
  • Monoisotopic Mass: 245.95614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 83Ų

Experimental Properties

  • PSA: 74.6
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